Cas no 1805434-84-7 (3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide)

• Product Name: 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide
• CAS No: 1805434-84-7
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4862209
• Update Time: 2025-07-20

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-5(8)6(15(11,13)14)4(2-12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： HXTPLLJZZJYBDW-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C(F)F)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide

Comprehensive Overview of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805434-84-7)

3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805434-84-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of bromine, difluoromethyl, and sulfonamide functional groups makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

In recent years, the demand for pyridine-based sulfonamides has surged, driven by their role in developing novel therapeutics for conditions like inflammation, cancer, and infectious diseases. The difluoromethyl group, in particular, is a hotspot in medicinal chemistry due to its ability to enhance metabolic stability and bioavailability. This aligns with the growing trend of fluorinated compounds in drug design, a topic frequently searched in academic and industrial databases.

The synthesis of 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide involves multi-step organic reactions, including halogenation and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as NMR, HPLC, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards. These methods are often queried by chemists seeking optimization strategies for similar heterocyclic sulfonamides.

From an industrial perspective, scalability and cost-efficiency are key concerns. Innovations in green chemistry and catalytic processes have been explored to minimize environmental impact while maintaining high efficacy. This resonates with the increasing focus on sustainable synthesis in the chemical industry, a subject frequently discussed in peer-reviewed journals and conferences.

Beyond pharmaceuticals, 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide has potential applications in material science, particularly in the development of functionalized polymers and ligands for catalysis. Its electron-withdrawing properties make it a candidate for designing advanced materials with tailored electronic characteristics. This interdisciplinary relevance has led to a rise in patent filings and collaborative research projects.

For researchers and manufacturers, understanding the structure-activity relationship (SAR) of this compound is crucial. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions, reducing the need for extensive trial-and-error experiments. These methodologies are among the top-searched topics in cheminformatics platforms.

In summary, 3-Bromo-5-(difluoromethyl)-2-methylpyridine-4-sulfonamide (CAS No. 1805434-84-7) represents a promising scaffold in modern chemistry. Its multifaceted applications, combined with the industry's shift toward precision synthesis and sustainability, position it as a compound of enduring scientific and commercial value.